Magnesium dithionate

Specification

• CAS No.: 13845-15-3
• Molecular Formula: MgO6S2
• Molecular Weight: 184.419
• Standard InChI: InChI=1S/Mg.H2O6S2/c;1-7(2,3)8(4,5)6/h;(H,1,2,3)(H,4,5,6)/q+2;/p-2
• Standard InChI Key: MRPQJLQUUXQZNV-UHFFFAOYSA-L
• SMILES: [O-]S(=O)(=O)S(=O)(=O)[O-].[Mg+2]

Introduction

Chemical Identity and Nomenclature

Magnesium dithionate represents a significant compound in the chemistry of sulfur oxoanions. It is formally identified by several chemical registry systems and databases as outlined below:

Identifier	Value
Primary Name	Magnesium dithionate
CAS Registry Number	13845-15-3
Molecular Formula	MgO6S2
European Community Number	237-570-7
PubChem CID	44152513
UNII	QEE99JEG1E

The compound is also known by several synonyms including "Magnesium dithionate (1:1)," "Dithionic acid, magnesium salt (1:1) (8CI,9CI)," and "Magnesiumdithionate (7CI)" according to chemical databases. These alternative names may appear in scientific literature and chemical catalogs, representing the same chemical entity.

Molecular Structure and Composition

Structural Representation

The molecular structure of magnesium dithionate consists of a magnesium cation (Mg²⁺) and a dithionate anion (S₂O₆²⁻). The dithionate anion features two sulfur atoms connected by a single bond, with each sulfur atom bonded to three oxygen atoms, creating a distinctive structural arrangement.

The structure can be represented through several chemical notations:

Structural Notation	Value
SMILES Notation	[O-]S(=O)(=O)S(=O)(=O)[O-].[Mg+2]
InChI	InChI=1S/Mg.H2O6S2/c;1-7(2,3)8(4,5)6/h;(H,1,2,3)(H,4,5,6)/q+2;/p-2
InChIKey	MRPQJLQUUXQZNV-UHFFFAOYSA-L

These notations provide standardized representations of the compound's structure, enabling precise identification and structural analysis across chemical databases.

Physical and Chemical Properties

Magnesium dithionate possesses several documented physical and chemical properties that define its behavior in various environments:

Property	Value
Molecular Weight	184.431 g/mol
Exact Mass	183.899
Polar Surface Area (PSA)	131.160
LogP	0.15340

These properties contribute to the compound's chemical behavior, including its solubility characteristics and potential reactivity patterns. The LogP value suggests moderate hydrophilicity, while the PSA indicates significant polar character, which would influence its interactions with solvents and other compounds.

Structural Chemistry of Dithionates

The Dithionate Anion

The dithionate anion (S₂O₆²⁻) represents a unique structural entity in sulfur chemistry. It features a direct sulfur-sulfur bond, with each sulfur atom exhibiting tetrahedral geometry through bonds to three oxygen atoms and the adjacent sulfur atom. This structural arrangement distinguishes dithionates from other sulfur oxoanions such as sulfates (SO₄²⁻) and sulfites (SO₃²⁻).

The electronic structure of the dithionate anion involves sulfur atoms in the +5 oxidation state, representing an intermediate oxidation state between sulfite (+4) and sulfate (+6). This intermediate position in the oxidation sequence contributes to the distinctive chemical properties of dithionate compounds.

Coordination Chemistry

In magnesium dithionate, the magnesium cation typically exhibits hexacoordinate geometry, coordinating with oxygen atoms from dithionate anions and potentially with water molecules in hydrated forms of the compound. This coordination behavior is consistent with the general coordination chemistry of magnesium, which typically forms octahedral complexes in its compounds.

Related Magnesium-Sulfur Compounds

Comparative Analysis

Magnesium dithionate belongs to a family of magnesium compounds containing sulfur oxoanions, each with distinctive properties and applications:

• Magnesium dithionite: Research has documented "the first example of a magnesium dithionite complex, [(LMg)2(μ-k2:k2-S2O4)]" in investigations of magnesium(I) dimers with tripodal ligands. While structurally related to dithionate, dithionite contains the S₂O₄²⁻ anion, which has a different oxidation state and chemical behavior.

• Magnesium thiosulfate: Another important magnesium-sulfur compound with applications in agriculture and industry. Research indicates it can be synthesized through the reaction of magnesium hydrosulfite and sulfur at elevated temperatures. The process involves an intermediate Mg(HSO3)2 slurry, which is then converted to magnesium thiosulfate through controlled reaction conditions.

• Magnesium sulfide complexes: Recent research has explored low-coordinate magnesium sulfide complexes such as [{(iPrDipNacNac)Mg}2(μ-S)], which show distinctive structural features including low-coordinate Mg-S-Mg units with short Mg-S bonds.

These related compounds provide important context for understanding the broader chemistry of magnesium-sulfur compounds, even as specific information about magnesium dithionate itself remains limited in the literature.